1-[(1S,2R)-2-Methyl-1-(thiophen-2-yl)cyclohexyl]piperidine

• CAS No.: 160113-33-7
• Molecular Formula: C16H25NS
• Molecular Weight: 263.4 g/mol
• IUPAC Name: 1-[(1S,2R)-2-methyl-1-thiophen-2-ylcyclohexyl]piperidine
• InChI: InChI=1S/C16H25NS/c1-14-8-3-4-10-16(14,15-9-7-13-18-15)17-11-5-2-6-12-17/h7,9,13-14H,2-6,8,10-12H2,1H3/t14-,16+/m1/s1
• InChI Key: DKFAAPPUYWQKKF-ZBFHGGJFSA-N
• Isomeric SMILES: C[C@@H]1CCCC[C@]1(C2=CC=CS2)N3CCCCC3
• Canonical SMILES: CC1CCCCC1(C2=CC=CS2)N3CCCCC3

Description

• Gacyclidine is a psychoactive drug that acts as a dissociative agent by functioning as a non-competitive NMDA receptor antagonist .
• It is closely related to phencyclidine (PCP) and specifically derived from tenocyclidine (TCP) .

Preparation Methods

• The synthetic route involves several steps:
  • The 1,2-addition of 2-methylcyclohexanone with 2-thienyl lithium or 2-thienyl magnesium bromide yields cyclohexanol .
  • Treatment of cyclohexanol with sodium azide produces the corresponding azide .
  • Reduction of the azide with lithium aluminium hydride or Raney nickel affords the amine, preferentially with the cis-configuration .
  • Finally, this compound is dialkylated with 1,5-dibromopentane to provide the target compound as a diastereomeric mixture .

Chemical Reactions Analysis

• Gacyclidine undergoes various reactions, including oxidation , reduction , and substitution .
• Common reagents include sodium azide , lithium aluminium hydride , and Raney nickel .
• Major products formed from these reactions are not explicitly mentioned in available literature.

Scientific Research Applications

• Gacyclidine was initially explored for human body trauma , particularly spine and brain trauma.
• It is used to reduce damage to the brain or spinal cord, making it a potential treatment for conditions like tinnitus , stroke , trauma , and convulsions .
• As a psychoactive drug, it alters perception, and a lipid-based intratympanic formulation (OTO-313) has been studied for tinnitus treatment[¹,³].

Mechanism of Action

• Gacyclidine exerts its effects by acting as a non-competitive NMDA receptor antagonist .
• It modulates molecular targets and pathways involved in glutamate neurotransmission .

Comparison with Similar Compounds

• Gacyclidine is unique due to its specific relationship with phencyclidine (PCP) and its derivation from tenocyclidine (TCP) .
• Similar compounds include PCP, TCP, and other NMDA receptor antagonists.